2-[4-(1,3-benzodioxol-5-yl)-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-[(1R)-1-phenylethyl]acetamide

• IUPAC Name: 2-[4-(1,3-benzodioxol-5-yl)-3-methyl-5-oxo-1,2,4-triazol-1-yl]-N-[(1R)-1-phenylethyl]acetamide
• InChI: InChI=1S/C20H20N4O4/c1-13(15-6-4-3-5-7-15)21-19(25)11-23-20(26)24(14(2)22-23)16-8-9-17-18(10-16)28-12-27-17/h3-10,13H,11-12H2,1-2H3,(H,21,25)/t13-/m1/s1
• InChI Key: IJSIHXMRCIPTSS-CYBMUJFWSA-N
• Canonical SMILES: CC1=NN(C(=O)N1C2=CC3=C(C=C2)OCO3)CC(=O)NC(C)C4=CC=CC=C4
• Isomeric SMILES: CC1=NN(C(=O)N1C2=CC3=C(C=C2)OCO3)CC(=O)N[C@H](C)C4=CC=CC=C4
• Molecular Formula: C20H20N4O4
• Molecular Weight: 380.4 g/mol

Description

The compound appears to belong to a class of chemicals with significant pharmacological potential, given its complex structure that includes a 1,2,4-triazole moiety, a benzodioxole group, and an acetamide linkage. These structural features suggest a synthetic route involving multiple steps, each tailored to introduce specific functional groups under controlled conditions.

Synthesis Analysis

The synthesis of similar compounds typically involves the initial preparation of 4-amino-4H-1,2,4-triazole derivatives, followed by acylation with acetyl chloride in a dry solvent like benzene to introduce the acetamide group. Subsequent steps may include reactions with various aromatic aldehydes to afford the desired substituted phenyl groups. The final product's synthesis could involve cyclization reactions, particularly for introducing the benzodioxol moiety (Panchal & Patel, 2011).

Scientific Research Applications

Pharmacokinetics and Metabolism

Studies on pharmacokinetics and metabolism provide crucial insights into how drugs are absorbed, distributed, metabolized, and excreted in the body. For instance, research involving the metabolism of acetaminophen highlights the importance of understanding metabolic pathways and the potential for hepatotoxicity when drugs are metabolized to reactive intermediates (Andringa et al., 2008). These studies underscore the need to assess the metabolic stability and safety profile of new compounds.

Drug Interactions and Effects

Investigating the interactions between different drugs and their combined effects on the body is another critical area of research. For example, studies on the combination of midazolam and ketamine examine the cardiocirculatory and respiratory effects of drug combinations, highlighting the importance of understanding how drugs may interact and affect physiological functions (Langrehr & Erdmann, 1981). Such research is vital for ensuring the safe and effective use of multiple drugs in clinical settings.

Mechanism of Action

Understanding the mechanism of action of drugs, including receptor targeting and biochemical pathways, is fundamental to drug development. Research into how specific compounds interact with biological targets, such as the selective binding affinity of drugs to certain receptor subtypes, informs the design and optimization of new therapeutics. Studies like those on pramipexole's interaction with dopamine receptors provide insights into drug efficacy and potential therapeutic applications (Piercey et al., 1996).

Clinical Applications and Safety

Evaluating the clinical applications and safety of drugs is essential for translating laboratory findings into therapeutic interventions. Research on the effects of drugs in specific patient populations, such as the pharmacokinetics of paracetamol in elderly patients, helps in tailoring treatments to meet the needs of diverse patient groups (Liukas et al., 2011). These studies are crucial for identifying safe and effective dosing regimens.